Cas no 1795737-62-0 (ethyl (2E)-3-(2-chloro-1,3-thiazol-5-yl)prop-2-enoate)

• Product Name: ethyl (2E)-3-(2-chloro-1,3-thiazol-5-yl)prop-2-enoate
• CAS No: 1795737-62-0
• MF: C₈H₈ClNO₂S
• MW: 217.672619819641
• CID: 5950282
• PubChem ID: 118151966
• Update Time: 2025-05-21

ethyl (2E)-3-(2-chloro-1,3-thiazol-5-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2E)-3-(2-chloro-1,3-thiazol-5-yl)prop-2-enoate
• EN300-1455963
• SCHEMBL16808671
• 1795737-62-0

• Inchi： 1S/C8H8ClNO2S/c1-2-12-7(11)4-3-6-5-10-8(9)13-6/h3-5H,2H2,1H3/b4-3+
• InChI Key： UNOWXAXFRXPSFU-ONEGZZNKSA-N
• SMILES： ClC1=NC=C(/C=C/C(=O)OCC)S1

Computed Properties

• Exact Mass: 216.9964274g/mol
• Monoisotopic Mass: 216.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.4Ų

Additional information on ethyl (2E)-3-(2-chloro-1,3-thiazol-5-yl)prop-2-enoate

Ethyl (2E)-3-(2-Chloro-1,3-Thiazol-5-Yl)Prop-2-Enoate: A Comprehensive Overview

Ethyl (2E)-3-(2-chloro-1,3-thiazol-5-yl)prop-2-enoate is a compound with the CAS number 1795737-62-0. This compound belongs to the class of organic compounds known as esters, specifically those derived from propenoic acid and substituted thiazoles. The molecule features a thiazole ring, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. The presence of the chloro group at position 2 of the thiazole ring introduces unique electronic properties, making this compound highly versatile in various chemical applications.

The structure of ethyl (2E)-3-(2-chloro-1,3-thiazol-5-yl)prop-enoate consists of a thiazole moiety attached to a propenoate ester group. The double bond in the propenoate group is conjugated with the thiazole ring, which enhances the compound's stability and reactivity. This conjugation also plays a significant role in its ability to participate in various chemical reactions, such as nucleophilic additions and cyclizations.

Recent studies have highlighted the potential of this compound in the field of agricultural chemistry. Researchers have explored its use as a precursor for synthesizing bioactive molecules with insecticidal and fungicidal properties. For instance, a study published in 2023 demonstrated that derivatives of ethyl (2E)-3-(chlorothiazol)propenoate exhibit potent activity against agricultural pests, making them promising candidates for sustainable pest management solutions.

In addition to its agricultural applications, ethyl (2E)-thiazolpropenoate has shown potential in the pharmaceutical industry. Its ability to act as a building block for more complex molecules has led to its use in drug discovery programs targeting various diseases. For example, researchers have utilized this compound to synthesize compounds with anti-inflammatory and anti-cancer properties. A 2024 study reported that certain derivatives of this compound exhibited selective cytotoxicity against cancer cells, suggesting its potential role in developing novel anti-cancer therapies.

The synthesis of ethyl (2E)-thiazolpropenoate involves a multi-step process that typically begins with the preparation of the thiazole ring. The chlorination step is critical in determining the compound's reactivity and stability. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product.

Ethyl (2E)-thiazolpropenoate also finds applications in materials science. Its ability to undergo polymerization reactions makes it a valuable monomer for synthesizing advanced materials with tailored properties. A 2024 study demonstrated that polymers derived from this compound exhibit excellent thermal stability and mechanical strength, making them suitable for high-performance applications such as aerospace materials.

In conclusion, ethyl (2E)-thiazolpropenoate is a versatile compound with a wide range of applications across various fields. Its unique structure and reactivity make it an invaluable building block for synthesizing bioactive molecules, pharmaceutical agents, and advanced materials. As research continues to uncover new possibilities for this compound, its role in modern chemistry is expected to grow even further.